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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

does not replace a formal risk assessment or safety training. Always consult your institution's

safety protocols and the most current Safety Data Sheet (SDS) before handling acetyl
bromide.

Executive Summary
Acetyl bromide (CH₃COBr) is a highly reactive and corrosive chemical intermediate widely

used in organic synthesis, particularly in the pharmaceutical and dye industries. Its utility is

matched by its significant health and safety hazards, including a violent reaction with water and

severe corrosive effects on skin, eyes, and the respiratory tract. This guide provides an in-

depth overview of the critical health and safety considerations for acetyl bromide, including its

physicochemical properties, toxicological data, safe handling protocols, emergency

procedures, and waste disposal. Detailed experimental protocols for spill neutralization and

diagrams of key reaction and safety workflows are provided to ensure safe laboratory practices.

Physicochemical and Toxicological Properties
A thorough understanding of the properties of acetyl bromide is fundamental to its safe

handling.

Physical and Chemical Properties
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Acetyl bromide is a colorless, fuming liquid with a sharp, pungent odor that turns yellow upon

exposure to air. It is highly volatile, and its vapors are corrosive to metals and tissues.

Property Value Reference(s)

Molecular Formula C₂H₃BrO

Molecular Weight 122.95 g/mol

Boiling Point 75-77 °C (167-171 °F)

Melting Point -96 °C (-141 °F)

Density 1.663 g/cm³ at 25 °C

Vapor Pressure 122 mmHg at 25 °C

Flash Point 110 °C (230 °F)

Solubility

Reacts violently with water,

soluble in ether, chloroform,

and benzene.

Toxicological Data
Acetyl bromide is a corrosive substance that can cause severe burns upon contact. Due to its

high reactivity, specific toxicological studies on acetyl bromide are limited; however, the

primary hazards are associated with its corrosive nature and the toxicity of its hydrolysis

products, hydrogen bromide and acetic acid.
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Parameter Value Species Route Reference(s)

LD50 (Lethal

Dose, 50%)
250 mg/kg Mouse Intraperitoneal

LC50 (Lethal

Concentration,

50%)

No data available Inhalation

Occupational

Exposure Limits

No specific limits

established for

acetyl bromide.

Follow guidelines

for corrosive

materials and

hydrogen

bromide.

Health Hazards and First Aid
Summary of Health Hazards
Exposure to acetyl bromide can occur through inhalation, ingestion, or skin/eye contact.

Inhalation: Vapors are extremely irritating to the respiratory tract, causing coughing,

shortness of breath, and potentially leading to delayed pulmonary edema.

Skin Contact: Causes severe skin burns, redness, pain, and blistering.

Eye Contact: Can cause severe eye damage, including burns and loss of vision.

Ingestion: Corrosive to the gastrointestinal tract, causing burns, abdominal pain, and shock.

First Aid Measures
Immediate medical attention is crucial following any exposure to acetyl bromide.
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the victim to fresh air. 2. If

breathing is difficult, administer oxygen. 3. If

breathing has stopped, provide artificial

respiration. 4. Seek immediate medical

attention.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing

and shoes. 2. Seek immediate medical

attention.

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. 2. Remove contact

lenses if present and easy to do so. 3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting. 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Reactivity and Incompatibilities
Acetyl bromide is a highly reactive acyl halide. Its most significant hazardous reaction is its

violent hydrolysis.

Reaction with Water and Alcohols
Acetyl bromide reacts violently with water and alcohols to produce corrosive hydrogen

bromide gas and acetic acid. This reaction is highly exothermic and can lead to a rapid

increase in pressure and temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1214935?utm_src=pdf-body
https://www.benchchem.com/product/b1214935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetyl Bromide
(CH₃COBr)

Tetrahedral Intermediate

Nucleophilic attack by water

Water
(H₂O)

Acetic Acid
(CH₃COOH)

Elimination of Br⁻

Hydrogen Bromide
(HBr)

Proton transfer

Click to download full resolution via product page

Figure 1: Simplified reaction mechanism of acetyl bromide hydrolysis.

Incompatibilities
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Acetyl bromide should be stored and handled away from the following substances to prevent

violent reactions:

Water, steam, and moisture

Alcohols

Strong bases (e.g., sodium hydroxide, potassium hydroxide)

Strong oxidizing agents

Amines

Powdered metals

Experimental Protocols
Adherence to strict experimental protocols is essential for the safe handling and use of acetyl
bromide.

Safe Handling and Storage Protocol
Objective: To outline the standard operating procedure for the safe handling and storage of

acetyl bromide in a laboratory setting.

Materials:

Acetyl bromide (in a sealed, appropriate container)

Fume hood

Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., butyl rubber), splash

goggles, face shield, and a flame-retardant lab coat.

Dry, compatible secondary container for transport and storage.

Inert gas (e.g., nitrogen or argon) for blanketing (optional but recommended for long-term

storage).
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Procedure:

Preparation:

Ensure a certified and functioning chemical fume hood is used for all manipulations of

acetyl bromide.

Don all required PPE before handling the chemical.

Have an appropriate fire extinguisher (dry chemical or CO₂) and a spill kit readily

available. .

Handling:

Before use, inspect the acetyl bromide container for any signs of damage or leakage.

When transferring acetyl bromide, use a syringe or cannula under an inert atmosphere to

minimize exposure to air and moisture.

Avoid contact with incompatible materials.

Work with the smallest quantities necessary for the experiment.

Storage:

Store acetyl bromide in a tightly sealed, original container.

Place the primary container in a dry, compatible secondary container.

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.

Store away from incompatible materials.

Spill Neutralization Protocol
Objective: To provide a step-by-step procedure for the safe neutralization of a small-scale

acetyl bromide spill (less than 100 mL) in a laboratory setting.

Materials:
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Spill kit containing:

Dry, inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbent for

acids). Do not use combustible materials like paper towels as the primary absorbent.

Sodium bicarbonate (soda ash) or calcium carbonate (lime) for neutralization.

Plastic scoops or other non-sparking tools for cleanup.

Heavy-duty plastic bags for waste disposal.

Appropriate PPE (as listed in 5.1).

Procedure:

Immediate Response:

Evacuate all non-essential personnel from the immediate area.

If the spill is large or if there is a fire, activate the fire alarm and evacuate the building.

Ensure proper ventilation by working in a fume hood if the spill is contained there.

Containment and Absorption:

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material, starting from

the outside and working inwards to prevent spreading.

Neutralization:

Slowly and carefully add sodium bicarbonate or calcium carbonate to the absorbed spill.

Caution: The neutralization reaction will produce carbon dioxide gas and may be

exothermic. Add the neutralizing agent gradually to control the reaction.

Mix the neutralizing agent with the absorbent and acetyl bromide mixture using a plastic

scoop.

Continue adding the neutralizing agent until the effervescence ceases.
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Cleanup and Disposal:

Using non-sparking tools, carefully collect the neutralized mixture and place it in a heavy-

duty plastic bag.

Wipe the spill area with a damp cloth (water can be used at this stage as the bulk of the

acetyl bromide has been neutralized). Place the cloth in the waste bag.

Seal the bag, label it as "Acetyl Bromide Spill Debris," and dispose of it as hazardous

waste according to your institution's guidelines.

Decontamination:

Decontaminate all tools and reusable PPE used during the cleanup.

Thoroughly wash hands and any exposed skin with soap and water.
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Figure 2: Experimental workflow for acetyl bromide spill response.
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Potential Cellular Signaling Pathways Affected by
Acetyl Bromide
Direct studies on the specific signaling pathways disrupted by acetyl bromide are not readily

available in the public domain, likely due to its high and non-specific reactivity. However, based

on its chemical properties as a potent acetylating agent and its rapid hydrolysis to produce HBr

and acetic acid, we can infer several potential mechanisms of cellular toxicity.

Acetyl bromide can directly acetylate a variety of biomolecules, including proteins, nucleic

acids, and lipids. This non-specific acetylation can lead to enzyme inactivation, disruption of

protein structure and function, and damage to DNA. Furthermore, the rapid hydrolysis of acetyl
bromide in an aqueous cellular environment will lead to a significant local decrease in pH due

to the formation of HBr and acetic acid. This acidification can denature proteins and disrupt

cellular processes. The bromide ion itself can also interfere with normal cellular function,

particularly in the central nervous system and thyroid.

The combination of these effects can induce a state of severe cellular stress, leading to the

activation of stress-response pathways, inflammation, and ultimately, cell death through

apoptosis or necrosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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